3-benzyl-4-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-piperazinone

• IUPAC Name: 3-benzyl-4-[[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl]piperazin-2-one
• InChI: InChI=1S/C22H22ClN3O2/c1-15-19(25-22(28-15)17-7-9-18(23)10-8-17)14-26-12-11-24-21(27)20(26)13-16-5-3-2-4-6-16/h2-10,20H,11-14H2,1H3,(H,24,27)
• InChI Key: BEZZCWZLNMMALE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=C(C=C2)Cl)CN3CCNC(=O)C3CC4=CC=CC=C4
• Molecular Formula: C22H22ClN3O2
• Molecular Weight: 395.9 g/mol

Description

3-benzyl-4-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-piperazinone is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its unique structure and properties, which make it a valuable tool for investigating various biological processes and mechanisms.

Mechanism of Action

The mechanism of action of 3-benzyl-4-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-piperazinone is not fully understood, but it is believed to involve the modulation of various signaling pathways and receptors in the body. This compound has been shown to interact with the GABA and NMDA receptors, which are involved in the regulation of neuronal activity and synaptic plasticity.
Biochemical and Physiological Effects:
3-benzyl-4-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-piperazinone has been shown to have several biochemical and physiological effects in vitro and in vivo. This compound has been shown to reduce inflammation and oxidative stress, improve cognitive function, and reduce pain and anxiety in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-benzyl-4-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-piperazinone in lab experiments is its high potency and selectivity for certain receptors and signaling pathways. However, one limitation is that this compound may have off-target effects and may not be suitable for all experimental conditions.

Future Directions

There are several future directions for the research and development of 3-benzyl-4-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-piperazinone. One potential direction is the investigation of its potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is the development of more selective and potent analogs of this compound for use in various experimental settings. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of this compound.

Synthesis Methods

The synthesis of 3-benzyl-4-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-piperazinone can be achieved through several methods, including the use of organic solvents, catalysts, and other reagents. One common method involves the reaction of benzylamine, 4-chlorobenzaldehyde, and 5-methyl-2-oxazoline in the presence of a base and a palladium catalyst. This method has been shown to yield high purity and high yield of the target compound.

Scientific Research Applications

3-benzyl-4-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-piperazinone has been extensively studied for its potential applications in various scientific research fields, including pharmacology, biochemistry, and neuroscience. This compound has been shown to have a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.